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Compound of Interest

Compound Name:
2-Ethoxy-1,3-thiazole-5-

carbaldehyde

CAS No.: 220389-76-4

Cat. No.: B1610137

Get Quote

This guide provides an in-depth analysis of the spectroscopic data for the heterocyclic

compound 2-Ethoxy-1,3-thiazole-5-carbaldehyde. Designed for researchers, scientists, and

professionals in drug development, this document elucidates the structural features of the

molecule through Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR)

spectroscopy, and Mass Spectrometry (MS). The experimental protocols and data

interpretation are presented with a focus on the underlying scientific principles, ensuring both

technical accuracy and practical insight.

Molecular Structure and Importance
2-Ethoxy-1,3-thiazole-5-carbaldehyde is a substituted thiazole derivative. The thiazole ring is

a five-membered aromatic heterocycle containing both sulfur and nitrogen atoms, a common

scaffold in many biologically active compounds. The presence of an ethoxy group at the 2-

position and a carbaldehyde group at the 5-position introduces specific electronic and steric

properties that are crucial for its reactivity and potential applications in medicinal chemistry.

Accurate spectroscopic characterization is the cornerstone of confirming the molecular

structure and purity of synthesized batches of this compound.
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Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is the most powerful tool for elucidating the precise molecular structure of

organic compounds in solution. For 2-Ethoxy-1,3-thiazole-5-carbaldehyde, both ¹H and ¹³C

NMR provide unambiguous evidence for the connectivity of atoms and the chemical

environment of each nucleus.

Experimental Protocol: ¹H and ¹³C NMR
Sample Preparation:

Accurately weigh 5-10 mg of the purified 2-Ethoxy-1,3-thiazole-5-carbaldehyde.

Dissolve the sample in approximately 0.6-0.7 mL of a suitable deuterated solvent, such as

Chloroform-d (CDCl₃) or Dimethyl sulfoxide-d₆ (DMSO-d₆), in a clean, dry NMR tube. The

choice of solvent is critical to ensure the compound is fully dissolved and to avoid

interference with the signals of interest.

Ensure complete dissolution; gentle sonication may be applied if necessary.

Instrumental Parameters:

Spectrometer: A 400 MHz or 500 MHz NMR spectrometer is recommended for optimal

resolution.

¹H NMR:

Pulse Angle: 30°

Relaxation Delay: 1-2 seconds

Number of Scans: 16-64

¹³C NMR:

Pulse Program: Proton-decoupled

Relaxation Delay: 2-5 seconds
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Number of Scans: 1024 or more to achieve a good signal-to-noise ratio.

Predicted ¹H NMR Data
The ¹H NMR spectrum is expected to show four distinct signals corresponding to the different

types of protons in the molecule.
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Chemical Shift
(δ, ppm)

Multiplicity Integration Assignment Rationale

~9.9 Singlet 1H Aldehyde (-CHO)

The aldehyde

proton is highly

deshielded due

to the electron-

withdrawing

nature of the

carbonyl group

and its direct

attachment to the

aromatic thiazole

ring.

~8.3 Singlet 1H Thiazole H-4

The proton at the

C4 position of

the thiazole ring.

Its chemical shift

is influenced by

the adjacent

sulfur atom and

the electron-

withdrawing

aldehyde group

at C5. The

absence of

adjacent protons

results in a

singlet.

~4.5 Quartet 2H Methylene (-

CH₂)

The methylene

protons of the

ethoxy group are

deshielded by

the adjacent

oxygen atom.

They are split

into a quartet by
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the three

neighboring

methyl protons

(n+1 rule).

~1.4 Triplet 3H Methyl (-CH₃)

The methyl

protons of the

ethoxy group are

in a typical alkyl

region. They are

split into a triplet

by the two

neighboring

methylene

protons.

Predicted ¹³C NMR Data
The proton-decoupled ¹³C NMR spectrum is predicted to display six signals, one for each

unique carbon atom in the molecule.
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Chemical Shift (δ, ppm) Assignment Rationale

~185 Aldehyde (C=O)

The carbonyl carbon of the

aldehyde is significantly

deshielded and appears at a

very low field.

~170 Thiazole C-2

The carbon atom at the 2-

position is attached to both a

nitrogen and a sulfur atom, as

well as the ethoxy group,

resulting in a downfield shift.

~155 Thiazole C-4

The C4 carbon is part of the

aromatic ring and its chemical

shift is influenced by the

neighboring sulfur and the C5-

aldehyde group.

~140 Thiazole C-5

The carbon atom bearing the

aldehyde group is expected to

be deshielded.

~68 Methylene (-CH₂)

The methylene carbon of the

ethoxy group is deshielded

due to its attachment to the

oxygen atom.

~14 Methyl (-CH₃)

The methyl carbon of the

ethoxy group appears in the

typical upfield aliphatic region.

Visualization of NMR Assignments:

Caption: Predicted ¹H and ¹³C NMR chemical shifts for 2-Ethoxy-1,3-thiazole-5-
carbaldehyde.

Infrared (IR) Spectroscopy
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IR spectroscopy is a valuable technique for identifying the functional groups present in a

molecule. The absorption of infrared radiation at specific wavenumbers corresponds to the

vibrations of particular bonds.

Experimental Protocol: IR Spectroscopy
Sample Preparation:

KBr Pellet: Grind a small amount of the solid sample with dry potassium bromide (KBr) and

press into a thin, transparent pellet.

Thin Film: If the sample is an oil or can be dissolved in a volatile solvent, a thin film can be

cast onto a salt plate (e.g., NaCl or KBr).

Data Acquisition:

Spectrometer: A Fourier-Transform Infrared (FT-IR) spectrometer.

Range: 4000-400 cm⁻¹.

Scans: 16-32 scans are typically co-added to improve the signal-to-noise ratio.

Predicted IR Absorption Bands
The IR spectrum of 2-Ethoxy-1,3-thiazole-5-carbaldehyde is expected to show characteristic

absorption bands for its functional groups.
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Wavenumber
(cm⁻¹)

Intensity Vibration Type Functional Group

~2980-2850 Medium C-H stretch
Ethoxy group

(aliphatic)

~2820, ~2720 Weak
C-H stretch (Fermi

resonance)
Aldehyde (-CHO)

~1680 Strong C=O stretch Aldehyde (conjugated)

~1600, ~1480 Medium C=C and C=N stretch Thiazole ring

~1250 Strong C-O stretch
Ethoxy group (aryl

ether)

~1100 Medium C-O stretch Ethoxy group (alkyl)

The strong absorption around 1680 cm⁻¹ is a key indicator of the carbonyl group of the

aldehyde, with its frequency lowered due to conjugation with the thiazole ring. The pair of weak

bands around 2820 and 2720 cm⁻¹ are characteristic of the C-H stretch of an aldehyde.

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule, which aids in confirming its identity.

Experimental Protocol: Mass Spectrometry
Ionization Method:

Electron Ionization (EI): A common technique that provides detailed fragmentation patterns.

Electrospray Ionization (ESI): A softer ionization method, often used with High-Performance

Liquid Chromatography (HPLC), which typically shows a prominent molecular ion or

protonated molecule peak.

Data Acquisition:

Mass Analyzer: Quadrupole, Time-of-Flight (TOF), or Orbitrap.
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Mass Range: A typical scan range would be m/z 50-500.

Predicted Mass Spectrum
The molecular formula of 2-Ethoxy-1,3-thiazole-5-carbaldehyde is C₆H₇NO₂S, with a

molecular weight of approximately 157.19 g/mol .

Expected Key Fragments (EI-MS):

m/z Fragment Ion Rationale

157 [M]⁺ The molecular ion peak.

129 [M - CO]⁺ or [M - C₂H₄]⁺

Loss of carbon monoxide from

the aldehyde or loss of ethene

from the ethoxy group are

common fragmentation

pathways.

128 [M - CHO]⁺ Loss of the formyl radical.

113 [M - OCH₂CH₃]⁺ Loss of the ethoxy radical.

85 [Thiazole-CHO]⁺

Fragmentation of the ethoxy

group leaving the thiazole

carbaldehyde core.

Visualization of the Spectroscopic Analysis Workflow:
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Spectroscopic Analysis Workflow

2-Ethoxy-1,3-thiazole-5-carbaldehyde Sample

NMR Spectroscopy
(¹H and ¹³C) IR Spectroscopy Mass Spectrometry

Data Interpretation
and Structure Elucidation

Technical Guide

Click to download full resolution via product page

Caption: A generalized workflow for the spectroscopic analysis of 2-Ethoxy-1,3-thiazole-5-
carbaldehyde.

Conclusion
The combined application of NMR, IR, and Mass Spectrometry provides a comprehensive and

self-validating system for the structural characterization of 2-Ethoxy-1,3-thiazole-5-
carbaldehyde. The predicted data in this guide, based on the established principles of

spectroscopy and analysis of related compounds, offer a robust framework for researchers to

confirm the identity and purity of this important heterocyclic building block. Adherence to the

outlined experimental protocols will ensure the acquisition of high-quality data, which is

fundamental to the integrity of any research and development endeavor.
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As direct spectroscopic data for 2-Ethoxy-1,3-thiazole-5-carbaldehyde is not readily available

in public databases, this reference list includes sources for the spectroscopic data of closely

related compounds and general principles of spectroscopic interpretation.

NIST Chemistry WebBook. National Institute of Standards and Technology. [Link][1][2]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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